Cas no 41487-00-7 (Z-ILE-VAL-OH)
Z-ILE-VAL-OH Chemical and Physical Properties
Names and Identifiers
-
- L-Valine,N-[(phenylmethoxy)carbonyl]-L-isoleucyl- (9CI)
- 3-methyl-2-[[3-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]butanoic acid
- Z-Ile-Val-OH
- Z-L-ISOLEUCYL-L-VALINE
- EINECS 255-395-4
- N-Benzyloxycarbonyl-L-isoleucyl-L-valin
- NSC 322478
- DTXSID50961753
- NSC-322478
- N-(N-((Benzyloxy)carbonyl)-L-isoleucyl)-L-valine
- NSC322478
- SCHEMBL7359266
- 41487-00-7
- N-(2-{[(Benzyloxy)(hydroxy)methylidene]amino}-1-hydroxy-3-methylpentylidene)valine
- L-Valine, N-(N-((phenylmethoxy)carbonyl)-L-isoleucyl)-
- Z-ILE-VAL-OH
-
- Inchi: 1S/C19H28N2O5/c1-5-13(4)16(17(22)20-15(12(2)3)18(23)24)21-19(25)26-11-14-9-7-6-8-10-14/h6-10,12-13,15-16H,5,11H2,1-4H3,(H,20,22)(H,21,25)(H,23,24)
- InChI Key: XISNUVNLGJKNIK-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)CC)NC(=O)OCC1C=CC=CC=1)NC(C(=O)O)C(C)C
Computed Properties
- Exact Mass: 364.20000
- Monoisotopic Mass: 364.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 12
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 104.73000
- LogP: 3.33470
Z-ILE-VAL-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I942045-50mg |
Z-ILE-VAL-OH |
41487-00-7 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | I942045-100mg |
Z-ILE-VAL-OH |
41487-00-7 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | I942045-500mg |
Z-ILE-VAL-OH |
41487-00-7 | 500mg |
$ 95.00 | 2022-06-02 |
Z-ILE-VAL-OH Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Z-ILE-VAL-OH
Recent Advances in the Study of 41487-00-7 and Z-ILE-VAL-OH in Chemical Biology and Pharmaceutical Research
In recent years, the chemical compound with the identifier 41487-00-7 and the peptide derivative Z-ILE-VAL-OH have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug development, enzyme inhibition, and as tools for studying protein-protein interactions. This research brief aims to summarize the latest findings related to these compounds, highlighting their structural properties, biological activities, and therapeutic potentials.
The compound 41487-00-7, a small organic molecule, has been investigated for its role as a building block in the synthesis of more complex pharmaceutical agents. Recent studies have focused on its reactivity and compatibility with various synthetic pathways, which are crucial for the development of novel therapeutics. Meanwhile, Z-ILE-VAL-OH, a dipeptide derivative, has been explored for its ability to modulate enzymatic activity and serve as a substrate analog in protease studies. Its structural features make it a valuable tool for understanding the mechanisms of peptide hydrolysis and inhibition.
One of the key findings in recent research involves the use of Z-ILE-VAL-OH as a competitive inhibitor for specific proteases. Studies have demonstrated that this peptide can effectively bind to the active sites of certain enzymes, thereby blocking their activity. This property has significant implications for the development of protease-targeted therapies, particularly in the treatment of diseases such as cancer and viral infections. Additionally, the stability and bioavailability of Z-ILE-VAL-OH have been improved through various chemical modifications, enhancing its potential as a therapeutic agent.
Another area of interest is the application of 41487-00-7 in the synthesis of bioactive molecules. Researchers have successfully utilized this compound as a precursor in the production of inhibitors for key metabolic enzymes. These inhibitors have shown promise in preclinical studies for their ability to disrupt pathogenic pathways, offering new avenues for drug discovery. The versatility of 41487-00-7 in chemical synthesis underscores its importance in medicinal chemistry.
In conclusion, the ongoing research on 41487-00-7 and Z-ILE-VAL-OH highlights their multifaceted roles in chemical biology and pharmaceutical development. The insights gained from these studies not only advance our understanding of molecular interactions but also pave the way for the creation of innovative therapeutics. Future research should focus on optimizing the pharmacological properties of these compounds and exploring their potential in clinical settings.
41487-00-7 (Z-ILE-VAL-OH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)